3-((1-(Thiophen-2-ylsulfonyl)piperidin-4-yl)oxy)pyridine

• IUPAC Name: 3-(1-thiophen-2-ylsulfonylpiperidin-4-yl)oxypyridine
• InChI: InChI=1S/C14H16N2O3S2/c17-21(18,14-4-2-10-20-14)16-8-5-12(6-9-16)19-13-3-1-7-15-11-13/h1-4,7,10-12H,5-6,8-9H2
• InChI Key: GLFAACSEKPNDTG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=CN=CC=C2)S(=O)(=O)C3=CC=CS3
• Molecular Formula: C14H16N2O3S2
• Molecular Weight: 324.4 g/mol

Description

“3-((1-(Thiophen-2-ylsulfonyl)piperidin-4-yl)oxy)pyridine” is a chemical compound that is likely to be used in the field of organic synthesis. Piperidines, which this compound is a derivative of, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. In the last several years, a lot of reviews concerning specific methods of pipiridine synthesis, functionalization, and their pharmacological application were published.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. Moreover, the pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety.

Mechanism of Action

While the specific mechanism of action for “3-((1-(Thiophen-2-ylsulfonyl)piperidin-4-yl)oxy)pyridine” is not detailed in the search results, piperidine derivatives have been found to have a wide variety of biological activities. They are utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.